Cas no 34209-90-0 (4-methyl-1-nitropent-1-ene)

• Product Name: 4-methyl-1-nitropent-1-ene
• CAS No: 34209-90-0
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 317433
• PubChem ID: 6445360
• Update Time: 2025-08-05

4-methyl-1-nitropent-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Pentene,4-methyl-1-nitro-, (1E)-
• (E)-4-methyl-1-nitro-1-Pentene
• 4-methyl-1-nitropent-1-ene
• (E)-(2-nitrovinyl)isobutane
• (1E)-4-Methyl-1-nitro-1-pentene
• trans-4-Methyl-1-nitro-1-pentene
• EN300-1819570
• (E)-4-methyl-1-nitropent-1-ene
• SCHEMBL4299835
• SCHEMBL4299840
• A1-08403
• 1-Pentene, 4-methyl-1-nitro-, (E)-
• 4-Methyl-1-nitro-pent-1-ene
• DTXSID401303293
• CZWSUVQCPWIYID-HWKANZROSA-N
• 34209-90-0

• Inchi： 1S/C6H11NO2/c1-6(2)4-3-5-7(8)9/h3,5-6H,4H2,1-2H3/b5-3+
• InChI Key： CZWSUVQCPWIYID-HWKANZROSA-N
• SMILES： [O-][N+](/C=C/CC(C)C)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.1

Experimental Properties

• Density: 0.961
• Boiling Point: 181.8°Cat760mmHg
• Flash Point: 60.3°C
• Refractive Index: 1.446
• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-methyl-1-nitropent-1-ene

4-Methyl-1-Nitropent-1-ene (CAS No. 34209-90-0): A Comprehensive Overview

4-Methyl-1-nitropent-1-ene (CAS No. 34209-90-0) is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a pentene backbone with a methyl group at position 4 and a nitro group at position 1, making it a valuable intermediate in the synthesis of various organic compounds.

The chemical structure of 4-methyl-1-nitropent-1-ene plays a crucial role in its reactivity and applications. The presence of the nitro group introduces electron-withdrawing effects, which influence the compound's stability and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles. Researchers have also explored its role in drug design, where its structural flexibility offers opportunities for creating bioactive molecules.

One of the most notable advancements involving 4-methyl-1-nitropent-1-ene is its use in click chemistry reactions. These reactions are highly efficient and selective, making them ideal for constructing complex molecular architectures. By incorporating 4-methyl-1-nitropent-1-ene into click chemistry protocols, scientists have developed novel materials with tailored properties for applications in electronics, optics, and biotechnology.

In the realm of pharmacology, 4-methyl-1-nitropent-1-en has shown promise as a building block for drug discovery. Its ability to participate in various organic transformations allows for the creation of bioactive compounds with potential therapeutic applications. Recent studies have demonstrated its utility in synthesizing inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-methyl-1-nitropenten has also been optimized through green chemistry approaches. Traditional methods often involved hazardous reagents and conditions, but recent advancements have focused on developing environmentally friendly protocols. These include the use of microwave-assisted synthesis and catalytic systems that reduce waste and improve efficiency.

From an environmental perspective, understanding the degradation pathways of 4-methyl-nitropenten is critical for assessing its impact on ecosystems. Research has shown that under certain conditions, such as UV light or microbial activity, the compound undergoes transformation into less harmful products. This knowledge is essential for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 4-methyl-nitropenten (CAS No. 34209) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an even greater role in advancing scientific innovation.